![molecular formula C15H20N2O2 B5676723 2,2-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)phenyl]propanamide](/img/structure/B5676723.png)
2,2-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)phenyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 2,2-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)phenyl]propanamide involves complex organic reactions that are crucial for achieving the desired structural configuration. One study reports the synthesis and deprotonation of similar compounds, highlighting the role of cross-coupling reactions in their formation (Rebstock et al., 2003).
Molecular Structure Analysis
The molecular structure of compounds closely related to this compound has been studied using various spectroscopic techniques. For instance, the use of DFT calculations, AIM topological analysis, and FT-IR and FT-Raman spectroscopy provides comprehensive information on the molecular structure and stability of these compounds (Aayisha et al., 2019).
Chemical Reactions and Properties
Chemical reactions involving this compound are influenced by its functional groups and molecular structure. The compound's reactivity with different chemical agents, such as lithium 2,2,6,6-tetramethylpiperidide (LTMP), underlines the significance of its amide group in chemical transformations (Rebstock et al., 2003).
Physical Properties Analysis
Physical properties such as solubility, melting point, and molecular weight play a crucial role in determining the applicability of this compound in various domains. Studies focusing on related compounds provide insights into how structural variations affect these physical properties (Hanna & Girges, 1990).
Chemical Properties Analysis
The chemical properties of this compound, including reactivity, stability, and interaction with other molecules, are critical for its potential applications. Research on similar compounds reveals the impact of structural modifications on these properties, offering a pathway to tailor them for specific uses (Rebstock et al., 2003).
properties
IUPAC Name |
2,2-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-15(2,3)14(19)16-11-6-4-7-12(10-11)17-9-5-8-13(17)18/h4,6-7,10H,5,8-9H2,1-3H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKPFVQMXUGXHGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC(=CC=C1)N2CCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.